![molecular formula C11H14N4O3 B2495059 N-(2-(furan-2-yl)-2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide CAS No. 1795196-01-8](/img/structure/B2495059.png)
N-(2-(furan-2-yl)-2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves strategic chemical reactions, such as the Diels-Alder cycloaddition reaction, which has been employed with substituted furans and phenylsulfonyl ethylene. Further, the synthesis of furan and naphtho furan derivatives through condensation, methylation, and a series of reactions showcases the versatile approaches in constructing complex furan-based compounds.
Molecular Structure Analysis
Investigations into the molecular and solid-state structures of related furan compounds through X-ray powder diffraction (XRPD) and density functional theory (DFT) highlight the intricate details of their geometrical configurations . For example, the study of a nitro-furan compound provides insights into intermolecular interactions and solid-state packing, using Hirshfeld surface analysis.
Chemical Reactions Analysis
The reactivity of furan compounds with sulfonyl groups has been explored through various chemical reactions. Copper/silver-mediated cascade reactions for constructing sulfonylbenzo [b]furans from hydroxycinnamic acids and sodium sulfinates demonstrate the chemical versatility and potential synthetic utility of these compounds.
Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds, such as those involving furan-2,5-diylbis (diphenylmethanol) and its host–guest complexes, offer insights into the hydrogen bonding and molecular aggregation behavior critical for understanding the material characteristics of furan-derived compounds.
Scientific Research Applications
Antimicrobial Activity
Research on derivatives related to N-(2-(furan-2-yl)-2-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide has demonstrated potential antimicrobial properties. Specifically, studies on azole derivatives, including triazole compounds synthesized from furan-2-carbohydrazide, have shown antimicrobial activities against various microorganisms. The structure of these compounds was thoroughly characterized, and their synthesis involved several steps, including the conversion of 1,2,4-triazole compounds to Mannich bases using secondary amines. This suggests a potential application of these derivatives in developing antimicrobial agents (Başoğlu et al., 2013).
Insensitive Energetic Materials
Another application is in the field of insensitive energetic materials. Derivatives based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, which shares structural motifs with this compound, were synthesized and characterized for their thermal stability and detonation performance. These materials demonstrated moderate thermal stabilities and insensitivity towards impact and friction, suggesting their use in safer energetic materials (Yu et al., 2017).
Pharmaceutical Chemistry
In pharmaceutical chemistry, Schiff bases containing potentially biologically active 1,2,4-triazole rings are of interest. New derivatives synthesized from reactions involving Schiff bases have been investigated for their potential applications in treating various diseases. This highlights the importance of compounds like this compound in drug development and treatment of future diseases (Gürbüz et al., 2020).
Antiprotozoal Agents
Research into novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, compounds related to the chemical class of this compound, has shown significant potential as antiprotozoal agents. These compounds have demonstrated strong DNA affinities and remarkable in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting their use in treating diseases like sleeping sickness and malaria (Ismail et al., 2004).
Antiplasmodial Activities
Compounds structurally related to this compound have been explored for their antiplasmodial activities. Research focusing on N-acylated furazan-3-amines has identified several derivatives with potent in vitro activities against various strains of Plasmodium falciparum. This research is crucial for developing new antimalarial drugs, especially considering the structure-activity relationships that influence the potency and selectivity of these compounds (Hermann et al., 2021).
Future Directions
The future directions for research into this compound and related compounds could involve further exploration of their synthesis, reactivity, and potential applications. Furan compounds, in general, have wide-ranging applications in fields such as pharmaceuticals, agrochemicals, and sustainable chemistry .
Mechanism of Action
Target of Action
Furan derivatives, which are part of the compound’s structure, have been known to exhibit a wide range of biological and pharmacological characteristics . They have been employed as medicines in various disease areas .
Mode of Action
Furan-containing compounds, which this compound is a derivative of, are known to interact with multiple receptors . This interaction can lead to various changes in the target, resulting in the compound’s therapeutic effects .
Biochemical Pathways
Furan derivatives are known to exhibit a wide range of advantageous biological and pharmacological characteristics, implying that they may affect multiple biochemical pathways .
Result of Action
Furan derivatives are known to exhibit a wide range of biological and pharmacological characteristics, suggesting that they may have various molecular and cellular effects .
properties
IUPAC Name |
N-[2-(furan-2-yl)-2-methoxyethyl]-1-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O3/c1-15-7-8(13-14-15)11(16)12-6-10(17-2)9-4-3-5-18-9/h3-5,7,10H,6H2,1-2H3,(H,12,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDEYRDZGYJIEDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)NCC(C2=CC=CO2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.